N-(4-(4-fluorophenyl)thiazol-2-yl)-2-(4-(methylthio)phenyl)acetamide

• IUPAC Name: N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-(4-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C18H15FN2OS2/c1-23-15-8-2-12(3-9-15)10-17(22)21-18-20-16(11-24-18)13-4-6-14(19)7-5-13/h2-9,11H,10H2,1H3,(H,20,21,22)
• InChI Key: IALDMDFLWUTDTR-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)F
• Molecular Formula: C18H15FN2OS2
• Molecular Weight: 358.5 g/mol
• CAS No.: 919850-16-1

Description

N-(4-(4-fluorophenyl)thiazol-2-yl)-2-(4-(methylthio)phenyl)acetamide is a useful research compound. Its molecular formula is C18H15FN2OS2 and its molecular weight is 358.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

N-(4-(4-fluorophenyl)thiazol-2-yl)-2-(4-(methylthio)phenyl)acetamide and its derivatives have been synthesized and evaluated for various biological activities. Studies have focused on synthesizing these compounds and testing them for activities like anti-inflammatory, anticancer, antibacterial, and analgesic properties.

• Anti-inflammatory Activity : Synthesis of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide derivatives has shown significant anti-inflammatory activity in some compounds (Sunder & Maleraju, 2013).

• Anticancer Activity : Certain N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides were synthesized and exhibited significant anticancer activity against human lung adenocarcinoma cells (Evren et al., 2019).

• Antibacterial and Nematicidal Activities : N-phenylacetamide derivatives containing 4-arylthiazole moieties demonstrated promising antibacterial and nematicidal activities, with some compounds showing superior efficacy to standard treatments (Lu et al., 2020).

• Analgesic Agents : Thiazole derivatives have been synthesized for their potential analgesic properties. Novel thiazoles incorporated with pyrazole moiety showed mild to good analgesic activities in experimental models (Saravanan et al., 2011).

• Antimicrobial Activity : Various derivatives of this compound have been explored for antimicrobial activities, showing promising results against a range of bacterial and fungal species (Saravanan et al., 2010).

• Src Kinase Inhibitory and Anticancer Activities : Thiazolyl N-benzyl-substituted acetamide derivatives have been evaluated for Src kinase inhibitory and anticancer activities, with some compounds exhibiting significant inhibition of cell proliferation in various cancer cell lines (Fallah-Tafti et al., 2011).

Mechanism of Action

Target of action

Thiazole derivatives are found in many potent biologically active compounds . They have been associated with diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of action

The mode of action of thiazole derivatives can vary widely depending on the specific compound and its targets. Generally, these molecules may activate or stop biochemical pathways and enzymes or stimulate or block receptors in biological systems .

Biochemical pathways

Thiazole derivatives can affect a variety of biochemical pathways. For example, some thiazole derivatives have been found to have antitumor activity, suggesting they may interact with pathways involved in cell growth and proliferation .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of thiazole derivatives can also vary widely. Factors such as the compound’s structure, the route of administration, and the patient’s physiology can all influence these properties .

Result of action

The molecular and cellular effects of thiazole derivatives can include changes in cell signaling, enzyme activity, and gene expression, among others .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of thiazole derivatives .